Cas no 1794945-95-1 (N-3-Methyl-4-(2,2,2-trifluoroethoxy)-2-pyridinylmethyl Lansoprazole-d4 Sulfone)

• Product Name: N-3-Methyl-4-(2,2,2-trifluoroethoxy)-2-pyridinylmethyl Lansoprazole-d4 Sulfone
• CAS No: 1794945-95-1
• MF: C₂₅H₂₂F₆N₄O₄S
• MW: 592.546652317047
• CID: 4554429
• Update Time: 2025-07-18

N-3-Methyl-4-(2,2,2-trifluoroethoxy)-2-pyridinylmethyl Lansoprazole-d4 Sulfone Chemical and Physical Properties

Names and Identifiers

• N-[3-Methyl-4-(2,2,2-trifluoroethoxy)-2-pyridinyl]methyl Lansoprazole-d4 Sulfone
• 4,5,6,7-tetradeuterio-1-[[3-methyl-4-(2,2,2-trifluoroethoxy)pyridin-2-yl]methyl]-2-[[3-methyl-4-(2,2,2-trifluoroethoxy)pyridin-2-yl]methylsulfonyl]benzimidazole
• N-3-Methyl-4-(2,2,2-trifluoroethoxy)-2-pyridinylmethyl Lansoprazole-d4 Sulfone

• Inchi： 1S/C25H22F6N4O4S/c1-15-18(32-9-7-21(15)38-13-24(26,27)28)11-35-20-6-4-3-5-17(20)34-23(35)40(36,37)12-19-16(2)22(8-10-33-19)39-14-25(29,30)31/h3-10H,11-14H2,1-2H3/i3D,4D,5D,6D
• InChI Key： LXJWSKYRBBWSED-LNFUJOGGSA-N
• SMILES： C1(S(CC2=NC=CC(OCC(F)(F)F)=C2C)(=O)=O)N(CC2=NC=CC(OCC(F)(F)F)=C2C)C2=C([2H])C([2H])=C([2H])C([2H])=C2N=1

Additional information on N-3-Methyl-4-(2,2,2-trifluoroethoxy)-2-pyridinylmethyl Lansoprazole-d4 Sulfone

Comprehensive Analysis of N-3-Methyl-4-(2,2,2-trifluoroethoxy)-2-pyridinylmethyl Lansoprazole-d4 Sulfone (CAS No. 1794945-95-1)

The compound N-3-Methyl-4-(2,2,2-trifluoroethoxy)-2-pyridinylmethyl Lansoprazole-d4 Sulfone (CAS No. 1794945-95-1) is a deuterated derivative of lansoprazole, a well-known proton pump inhibitor (PPI). This deuterated variant, specifically labeled with four deuterium atoms (Lansoprazole-d4), has garnered significant attention in pharmaceutical research due to its enhanced metabolic stability and utility in drug development. The inclusion of the 2,2,2-trifluoroethoxy group further modifies its chemical properties, making it a valuable tool for analytical and pharmacological studies.

In recent years, the demand for deuterated compounds like Lansoprazole-d4 Sulfone has surged, driven by their applications in mass spectrometry, pharmacokinetics, and drug metabolism research. Researchers frequently search for terms such as "deuterated lansoprazole uses" or "CAS 1794945-95-1 applications", reflecting the growing interest in isotopically labeled pharmaceuticals. These compounds are particularly useful for internal standards in LC-MS/MS assays, ensuring accurate quantification of drugs in biological matrices.

The structural uniqueness of N-3-Methyl-4-(2,2,2-trifluoroethoxy)-2-pyridinylmethyl Lansoprazole-d4 Sulfone lies in its sulfone moiety, which distinguishes it from the parent compound. This modification enhances its stability and reduces susceptibility to enzymatic degradation, a critical factor in prolonged drug action. The trifluoroethoxy group also contributes to its lipophilicity, influencing its absorption and distribution profiles. Such characteristics are often explored in searches like "lansoprazole sulfone derivative benefits" or "deuterated PPIs in drug development".

From a synthetic chemistry perspective, the preparation of Lansoprazole-d4 Sulfone involves meticulous deuterium incorporation and sulfoxidation steps. This process is of high interest to chemists searching for "synthesis of deuterated sulfones" or "CAS 1794945-95-1 preparation methods". The compound's purity and isotopic enrichment are critical parameters, often verified using advanced techniques like NMR and high-resolution mass spectrometry.

Beyond its analytical applications, N-3-Methyl-4-(2,2,2-trifluoroethoxy)-2-pyridinylmethyl Lansoprazole-d4 Sulfone is also studied for its potential therapeutic implications. Recent trends in personalized medicine and precision dosing have led to increased searches for "deuterated drugs in clinical trials" and "isotope effects on drug metabolism". The deuterium kinetic isotope effect (DKIE) exhibited by this compound can significantly alter its pharmacokinetics, offering insights into improved drug formulations.

Environmental and regulatory considerations are another hotspot for discussions around Lansoprazole-d4 Sulfone. As the pharmaceutical industry shifts toward greener chemistry, queries like "sustainable synthesis of deuterated compounds" or "regulatory guidelines for isotopically labeled drugs" are becoming more prevalent. The compound's stability and minimal ecological impact make it a candidate for environmentally conscious drug development.

In conclusion, N-3-Methyl-4-(2,2,2-trifluoroethoxy)-2-pyridinylmethyl Lansoprazole-d4 Sulfone (CAS No. 1794945-95-1) represents a cutting-edge example of how deuterated pharmaceuticals are revolutionizing drug research. Its multifaceted applications—from analytical standards to potential therapeutic agents—align with current scientific and industrial priorities. As interest in deuterated compounds and isotope-labeled drugs continues to grow, this compound will undoubtedly remain a focal point in innovative pharmaceutical solutions.